Cas no 1126637-93-1 ((5-Ethyl-1,3,4-thiadiazol-2-yl)Methylamine Hydrochloride)

• Product Name: (5-Ethyl-1,3,4-thiadiazol-2-yl)Methylamine Hydrochloride
• CAS No: 1126637-93-1
• MF: C₅H₉N₃S
• MW: 143.210058927536
• MDL: MFCD11844882
• CID: 1004267
• PubChem ID: 46318317
• Update Time: 2025-04-20

(5-Ethyl-1,3,4-thiadiazol-2-yl)Methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Ethyl-1,3,4-thiadiazol-2-yl)methanamine
• [(5-Ethyl-1,3,4-thiadiazol-2-yl)methyl]amine hydrochloride
• 1-(5-ethyl-1,3,4-thiadiazol-2-yl)methanamine(SALTDATA: 1.7HCl 0.4H2O)
• 1-(5-ethyl-1,3,4-thiadiazol-2-yl)methanamine
• AKOS005174225
• SCHEMBL24073934
• CHEMBL4543051
• 1126637-93-1
• EN300-214896
• CS-0296786
• (5-Ethyl-1,3,4-thiadiazol-2-yl)Methylamine Hydrochloride

• MDL： MFCD11844882
• Inchi： 1S/C5H9N3S/c1-2-4-7-8-5(3-6)9-4/h2-3,6H2,1H3
• InChI Key： INWYCJDFWDQHBW-UHFFFAOYSA-N
• SMILES： S1C(CN)=NN=C1CC

Computed Properties

• Exact Mass: 143.05171847g/mol
• Monoisotopic Mass: 143.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80Ų

(5-Ethyl-1,3,4-thiadiazol-2-yl)Methylamine Hydrochloride Security Information

• HazardClass：IRRITANT